Cas no 1804840-87-6 (5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804840-87-6
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837633
• Update Time: 2025-10-28

5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-3-4-1-6(18-9(11,12)13)8(14)15-5(4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： IRSBTPQPGOGGDD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CF)C(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid

5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic Acid: A Comprehensive Overview

The compound 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1804840-87-6) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluoromethyl, iodo, trifluoromethoxy, and acetic acid groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and nucleophilic aromatic substitution. These techniques have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in drug discovery programs. The fluoromethyl group, known for its lipophilic nature, plays a pivotal role in modulating the pharmacokinetic properties of the molecule. Similarly, the trifluoromethoxy group contributes to electronic effects that can influence the reactivity and selectivity of the compound in biological systems.

The iodo substituent at position 2 of the pyridine ring is particularly significant due to its high electrophilicity. This feature makes it an ideal candidate for further functionalization through various coupling reactions, thereby expanding its utility in medicinal chemistry. Recent studies have demonstrated that this compound exhibits promising activity against certain enzymes and receptors, highlighting its potential as a lead compound in drug development.

In terms of applications, 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic Acid has shown remarkable potential in the field of oncology. Preclinical studies indicate that it may inhibit key signaling pathways involved in cancer cell proliferation and metastasis. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could serve as a targeted therapy for various malignancies.

Another area where this compound has garnered attention is in neurodegenerative diseases. Research indicates that it may possess neuroprotective properties by modulating oxidative stress and inflammation. The acetic acid moiety at position 6 of the pyridine ring is believed to play a critical role in these effects by enhancing the molecule's ability to interact with cellular targets.

From an environmental standpoint, the synthesis and handling of 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic Acid must adhere to stringent safety protocols due to its chemical reactivity. However, its controlled use within laboratory settings ensures minimal environmental impact while maximizing its contribution to scientific progress.

In conclusion, 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetic Acid stands as a testament to the ingenuity of modern chemical synthesis and its application in addressing complex biomedical challenges. With ongoing research uncovering new facets of its potential, this compound continues to be a focal point for scientists striving to develop innovative therapeutic solutions.